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Compound of Interest

Compound Name: Dichlorophenylphosphine

Cat. No.: B166023

CAS Number: 644-97-3

Chemical Structure:

e Molecular Formula: CeHsCl2P

« Canonical SMILES: C1=CC=C(C=C1)P(CI)ClI

e InChl Key: IMDXZWRLUZPMDH-UHFFFAOYSA-N

Dichlorophenylphosphine is an organophosphorus compound featuring a phosphorus atom
bonded to a phenyl group and two chlorine atoms.[1] It is a versatile and reactive chemical
intermediate with significant applications in organic synthesis, particularly in the preparation of
phosphine ligands, flame retardants, and various other organophosphorus compounds.[2] This
technical guide provides an in-depth overview of its properties, synthesis, and key reactions,
tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Data

Dichlorophenylphosphine is a colorless to pale yellow liquid with a characteristic pungent
odor.[1][3][4][5] It is sensitive to moisture and air.[4] Key quantitative properties and safety
information are summarized in the tables below.

Table 1: Physicochemical Properties of Dichlorophenylphosphine
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Property Value Reference
Molecular Weight 178.98 g/mol [3]
Appearance Colorless to light yellow liquid [3114]
Density 1.319 g/mL at 25 °C

Melting Point -51 °C

Boiling Point 225 °C [5]

Flash Point 102 °C [4]
Refractive Index 1.597 (n20/D) [4]

Table 2: Safety and Hazard Information

Hazard Statement GHS Pictogram Precautionary Statement
H301: Toxic if swallowed GHSO06 (Toxic) P261, P271, P280
H314: Causes severe skin ) P303+P361+P353,
GHSO05 (Corrosive)
burns and eye damage P304+P340+P310

H335: May cause respiratory
o P305+P351+P338
irritation

EUHO014: Reacts violently with
water

Synthesis of Dichlorophenylphosphine

The most common industrial synthesis of dichlorophenylphosphine is the Friedel-Crafts
reaction between benzene and phosphorus trichloride, using a Lewis acid catalyst such as
aluminum chloride.[5][6]

Experimental Protocol: Friedel-Crafts Synthesis

This protocol is based on the method described in patent CN103172672A.[3]
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Materials:

Aluminum chloride (AICIs3)

Sodium chloride (NaCl)

Benzene (CsHs)

Phosphorus trichloride (PCIs)

Procedure:

Catalyst Preparation: A mixture of aluminum chloride and sodium chloride (molar ratio 1:1.2)
is added to the reactor.

Reaction Initiation: Phosphorus trichloride is added to the catalyst mixture. The mixture is
stirred at 50-60 °C for 1 hour.

Addition of Benzene: The temperature is raised to 80 °C, and benzene is added uniformly
over 1 hour while maintaining reflux. The final molar ratio of aluminum chloride:sodium
chloride:benzene:phosphorus trichloride should be 1:1.2:1:2.5.

Reaction Completion: After the benzene addition is complete, the reaction is allowed to
proceed for a specified time, after which the temperature is reduced to 50 °C.

Work-up and Purification: The reaction mixture is allowed to stand, and the supernatant is
transferred to a distillation apparatus. The solid residue is extracted multiple times with
phosphorus trichloride, and the extracts are combined with the supernatant.

Distillation: The combined liquid is first distilled at atmospheric pressure at a temperature
below 90 °C to remove unreacted phosphorus trichloride and benzene. The crude
dichlorophenylphosphine is then purified by vacuum distillation at 90-120 °C under a
pressure of 40-160 mmHg.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b166023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Workflow for the Synthesis of Dichlorophenylphosphine
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Caption: Workflow for the Synthesis of Dichlorophenylphosphine.
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Key Reactions and Applications

Dichlorophenylphosphine is a key precursor in the synthesis of a wide array of
organophosphorus compounds. Its reactivity is dominated by the nucleophilic substitution of
the chlorine atoms.

Synthesis of Tertiary Phosphines via Grighard Reagents

Dichlorophenylphosphine readily reacts with Grignard reagents to yield tertiary phosphines.
This is a versatile method for introducing various alkyl and aryl groups to the phosphorus
center.

Table 3: Synthesis of Tertiary Phosphines from Dichlorophenylphosphine

Grignard Reagent Product Yield (%) Reference
Isopropylmagnesium Diisopropylphenylpho - 1]

bromide sphine

Isopentylmagnesium Diisopentylphenylphos o

bromide phine

This protocol is adapted from the procedure described by Kumar et al. (2022).[1]

Materials:

Dichlorophenylphosphine

Isopropylmagnesium bromide (in a suitable solvent like THF or ether)

Anhydrous Tetrahydrofuran (THF)

Ethyl acetate

Anhydrous Sodium Sulfate (Na2S0a4)

Procedure:
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A solution of dichlorophenylphosphine (1.0 equivalent) in anhydrous THF is cooled to -10
°C under an inert atmosphere.

Isopropylmagnesium bromide (2.5 equivalents) is added dropwise to the stirred solution.
The reaction mixture is stirred at -10 °C and the progress is monitored.

Upon completion, the reaction is quenched, and the organic layer is separated.

The aqueous layer is extracted with ethyl acetate.

The combined organic layers are dried over anhydrous sodium sulfate and concentrated
under vacuum.

The crude product is purified by flash column chromatography.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b166023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Tertiary Phosphines using Grignard Reagents
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Caption: General workflow for the synthesis of tertiary phosphines.
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Hydrolysis to Phenylphosphonous Acid

Dichlorophenylphosphine can be hydrolyzed to produce phenylphosphonous acid. This
reaction must be carefully controlled due to its exothermic nature.

This protocol is based on the method described in patent CN103044485A.[7]
Materials:

e Dichlorophenylphosphine

e Toluene

o Water

Procedure:

Dichlorophenylphosphine (70.2 g) is dissolved in toluene (70 mL) in a reaction flask
equipped with a reflux condenser.

Water (16.9 g) is added dropwise while controlling the temperature to keep it below 70 °C.

After the addition of water is complete, the reaction mixture is stirred at room temperature for

30 minutes.

The reaction solution then undergoes reflux dewatering.

Toluene is removed under reduced pressure to yield phenylphosphonous acid as a white

solid.

McCormack Reaction

The McCormack reaction is a method for synthesizing phospholene oxides. In this reaction,
dichlorophenylphosphine adds to a conjugated diene to form a chlorophospholenium ring,
which is then hydrolyzed.

Applications in Drug Development and Research
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While not typically a therapeutic agent itself, dichlorophenylphosphine is a crucial building
block for the synthesis of more complex molecules with potential pharmaceutical applications.
Its primary role is in the synthesis of phosphine ligands, which are essential for many transition
metal-catalyzed cross-coupling reactions used in the construction of drug candidates. These
reactions include the Suzuki, Heck, and Buchwald-Hartwig couplings, which are fundamental in
modern medicinal chemistry for creating carbon-carbon and carbon-heteroatom bonds.

Furthermore, the organophosphorus compounds derived from dichlorophenylphosphine can
be investigated for their own biological activities. The P-phenyl group and the ability to
introduce two other substituents make it a versatile starting material for creating libraries of
compounds for screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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